2-(4-Methoxyphenyl)-2-propylpentanamide

• CAS No.: 19736-82-4
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-propylpentanamide
• InChI: InChI=1S/C15H23NO2/c1-4-10-15(11-5-2,14(16)17)12-6-8-13(18-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H2,16,17)
• InChI Key: LHLMNYJIVIWTOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C1=CC=C(C=C1)OC)C(=O)N

Description

2-(4-Methoxyphenyl)-2-propylpentanamide is an organic compound characterized by the presence of a methoxyphenyl group attached to a propylpentanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methoxyphenyl)-2-propylpentanamide typically involves the reaction of 4-methoxybenzyl chloride with 2-propylpentanamide in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction conditions, such as temperature, pressure, and reactant concentrations, is crucial for efficient large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methoxyphenyl)-2-propylpentanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: 2-(4-Hydroxyphenyl)-2-propylpentanamide.

Reduction: 2-(4-Methoxyphenyl)-2-propylpentanamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its structural features.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of advanced materials with specific properties

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenyl)-2-propylpentanamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Methoxyphenyl)acetamide
• 4-Methoxyamphetamine
• 2-(4-Methoxyphenyl)ethanamine

Uniqueness

2-(4-Methoxyphenyl)-2-propylpentanamide is unique due to its specific structural features, which confer distinct chemical reactivity and biological activity.